Cas no 866049-19-6 (3-{[(3-methoxyphenyl)sulfanyl]methyl}-1-(4-methylphenyl)-4-phenylazetidin-2-one)

• Product Name: 3-{[(3-methoxyphenyl)sulfanyl]methyl}-1-(4-methylphenyl)-4-phenylazetidin-2-one
• CAS No: 866049-19-6
• MF: C₂₄H₂₃NO₂S
• MW: 389.509925127029
• CID: 5711652
• PubChem ID: 4314826
• Update Time: 2025-11-01

3-{[(3-methoxyphenyl)sulfanyl]methyl}-1-(4-methylphenyl)-4-phenylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{[(3-methoxyphenyl)sulfanyl]methyl}-1-(4-methylphenyl)-4-phenylazetidin-2-one
• 3-[(3-methoxyphenyl)sulfanylmethyl]-1-(4-methylphenyl)-4-phenylazetidin-2-one
• AKOS005096183
• 6N-514S
• 3-{[(3-methoxyphenyl)sulfanyl]methyl}-1-(4-methylphenyl)-4-phenyl-2-azetanone
• 866049-19-6
• 2-Azetidinone, 3-[[(3-methoxyphenyl)thio]methyl]-1-(4-methylphenyl)-4-phenyl-

• Inchi： 1S/C24H23NO2S/c1-17-11-13-19(14-12-17)25-23(18-7-4-3-5-8-18)22(24(25)26)16-28-21-10-6-9-20(15-21)27-2/h3-15,22-23H,16H2,1-2H3
• InChI Key： BMJJVCRVUUTFJJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)CC1C(N(C2C=CC(C)=CC=2)C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 389.14495015g/mol
• Monoisotopic Mass: 389.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 54.8Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 625.4±55.0 °C(Predicted)
• pka: -0.51±0.60(Predicted)

Additional information on 3-{[(3-methoxyphenyl)sulfanyl]methyl}-1-(4-methylphenyl)-4-phenylazetidin-2-one

Introduction to 3-{[(3-methoxyphenyl)sulfanyl]methyl}-1-(4-methylphenyl)-4-phenylazetidin-2-one (CAS No. 866049-19-6) and Its Emerging Applications in Chemical Biology

The compound 3-{[(3-methoxyphenyl)sulfanyl]methyl}-1-(4-methylphenyl)-4-phenylazetidin-2-one, identified by its CAS number 866049-19-6, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This azetidinone derivative, characterized by its intricate aromatic and sulfanyl functional groups, has garnered attention due to its structural complexity and the diverse biological activities it exhibits. The presence of multiple aromatic rings, including a 3-methoxyphenyl moiety and a 4-methylphenyl substituent, suggests a high degree of tunability, making it a valuable scaffold for drug discovery efforts.

In recent years, the field of chemical biology has seen remarkable advancements in the development of small-molecule modulators targeting complex biological pathways. Among these, heterocyclic compounds have emerged as particularly promising candidates due to their ability to interact with biological targets in highly specific manners. The azetidinone core of 3-{[(3-methoxyphenyl)sulfanyl]methyl}-1-(4-methylphenyl)-4-phenylazetidin-2-one (CAS No. 866049-19-6) is a testament to this trend, offering a versatile platform for designing molecules with tailored pharmacological properties.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymatic pathways implicated in various diseases. The sulfanyl group and the methoxy substituent on the aromatic rings contribute to its ability to modulate protein-protein interactions and enzyme activity. Specifically, studies have suggested that such structural motifs can interfere with the binding of substrates or co-factors to target enzymes, thereby altering their function. This mechanism has been explored in the context of kinases, which are central players in cellular signaling networks and are frequently dysregulated in cancer and inflammatory diseases.

Recent research has highlighted the importance of 3-{[(3-methoxyphenyl)sulfanyl]methyl}-1-(4-methylphenyl)-4-phenylazetidin-2-one (CAS No. 866049-19-6) in preclinical models as a lead compound for further development. Its ability to inhibit specific kinases has been demonstrated in vitro, with preliminary results indicating potent activity against several isoforms implicated in tumor progression. The compound's structural features, particularly the phenyl ring systems, appear to be critical for binding affinity and selectivity. This aligns with broader trends in drug design where optimization of heterocyclic scaffolds leads to improved therapeutic outcomes.

The synthesis of this compound also exemplifies the sophistication of modern organic chemistry techniques. The introduction of multiple stereocenters and functional groups requires precise control over reaction conditions, often involving multi-step synthetic routes that showcase the ingenuity of medicinal chemists. The presence of both electron-donating (methoxy) and electron-withdrawing (sulfanyl) groups on adjacent aromatic rings further complicates but also enhances the compound's potential pharmacological profile.

In addition to its kinase inhibition properties, 3-{[(3-methoxyphenyl)sulfanyl]methyl}-1-(4-methylphenyl)-4-phenylazetidin-2-one (CAS No. 866049-19-6) has been investigated for its effects on other biological targets. For instance, its interaction with ion channels and receptors has been explored, suggesting potential applications in treating neurological disorders or cardiovascular conditions. The compound's ability to cross the blood-brain barrier is another area of interest, as it could enable therapeutic intervention in central nervous system disorders where access is often limited.

The growing body of evidence supporting the biological activity of this azetidinone derivative underscores its significance as a chemical biology tool and a candidate for further pharmacological development. Collaborative efforts between synthetic chemists and biologists are essential to fully elucidate its mechanisms of action and explore new therapeutic avenues. As computational methods improve, virtual screening approaches are being employed to identify analogs with enhanced potency or selectivity, further validating the value of this scaffold.

The future prospects for 3-{[(3-methoxyphenyl)sulfanyl]methyl}-1-(4-methylphenyl)-4-phenylazetidin-2-one (CAS No. 866049-19-6) are bright, particularly as interest in targeted therapies continues to grow. Its unique structural features make it well-suited for addressing complex diseases that require precise modulation of biological pathways. By leveraging advances in synthetic chemistry and molecular biology, researchers aim to translate laboratory findings into clinical applications that benefit patients worldwide.